![molecular formula C18H21ClFNO2 B5292485 N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}cyclopropanamine hydrochloride](/img/structure/B5292485.png)
N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}cyclopropanamine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}cyclopropanamine hydrochloride, commonly known as FUB-CYC, is a novel psychoactive substance that belongs to the class of cyclopropane compounds. It is a potent agonist of the cannabinoid receptors and has been found to exhibit a range of pharmacological effects. The synthesis of FUB-CYC is a complex process that involves several steps, including the use of specialized equipment and reagents.
Mechanism of Action
FUB-CYC acts as a potent agonist of the cannabinoid receptors, particularly the CB1 receptor. It binds to the receptor and activates it, leading to a range of pharmacological effects. The activation of the CB1 receptor leads to the release of several neurotransmitters, including dopamine, serotonin, and glutamate. This leads to a range of effects, including analgesia, anti-inflammatory effects, and changes in mood and cognition.
Biochemical and Physiological Effects:
FUB-CYC has been found to exhibit a range of biochemical and physiological effects. It has been found to exhibit potent analgesic and anti-inflammatory effects, which could make it a potential candidate for the treatment of chronic pain. FUB-CYC has also been found to exhibit anxiolytic and antidepressant effects, which could make it a potential candidate for the treatment of anxiety and depression. However, more research is needed to fully understand the pharmacological effects of FUB-CYC.
Advantages and Limitations for Lab Experiments
FUB-CYC has several advantages for lab experiments. It is a potent agonist of the cannabinoid receptors, which makes it a useful tool for studying the pharmacology of these receptors. FUB-CYC is also relatively stable and easy to synthesize, which makes it a useful tool for studying the effects of cannabinoids. However, FUB-CYC has several limitations. It is a novel psychoactive substance, which means that its safety profile is not well understood. Additionally, FUB-CYC is not widely available, which could limit its use in research.
Future Directions
There are several future directions for the study of FUB-CYC. One direction is to study its potential therapeutic effects in the treatment of neurological and psychiatric disorders. Another direction is to study its potential as a tool for studying the pharmacology of the cannabinoid receptors. Additionally, more research is needed to fully understand the safety profile of FUB-CYC and its potential for abuse.
Synthesis Methods
The synthesis of FUB-CYC involves the use of several reagents and equipment. The first step involves the preparation of 3-methoxybenzyl chloride, which is then reacted with 4-fluorobenzyl alcohol to form 4-[(4-fluorobenzyl)oxy]-3-methoxybenzyl chloride. The resulting compound is then reacted with cyclopropanamine hydrochloride to form FUB-CYC hydrochloride. The final product is then purified using chromatography techniques to obtain a pure compound.
Scientific Research Applications
FUB-CYC has been extensively studied for its pharmacological effects. It has been found to exhibit potent agonist activity at the cannabinoid receptors, particularly the CB1 receptor. This makes it a potential candidate for the treatment of several neurological and psychiatric disorders, including anxiety, depression, and schizophrenia. FUB-CYC has also been found to exhibit anti-inflammatory and analgesic effects, which could make it a potential candidate for the treatment of chronic pain.
Properties
IUPAC Name |
N-[[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]methyl]cyclopropanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20FNO2.ClH/c1-21-18-10-14(11-20-16-7-8-16)4-9-17(18)22-12-13-2-5-15(19)6-3-13;/h2-6,9-10,16,20H,7-8,11-12H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYXMAUUEQZRGIZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)CNC2CC2)OCC3=CC=C(C=C3)F.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21ClFNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.